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Compound of Interest

Compound Name: 4-Cadinen-7-ol

Cat. No.: B1632452 Get Quote

A comprehensive review of the current scientific literature reveals distinct bioactivity profiles for

the sesquiterpenoids 4-Cadinen-7-ol and δ-cadinene. While δ-cadinene has been the subject

of numerous studies elucidating its anticancer, antimicrobial, and anti-inflammatory properties,

data on the specific bioactivities of 4-Cadinen-7-ol are notably scarce. This guide synthesizes

the available experimental data to provide a comparative overview for researchers, scientists,

and drug development professionals.

While δ-cadinene has demonstrated significant potential in preclinical studies, particularly in

oncology and infectious disease research, 4-Cadinen-7-ol remains a largely uncharacterized

molecule. The majority of information on 4-Cadinen-7-ol is derived from its identification as a

component of various essential oils. The biological activities of these oils are attributed to the

synergistic effects of their numerous constituents, making it difficult to isolate the specific

contribution of 4-Cadinen-7-ol.

Quantitative Bioactivity Data
The following tables summarize the available quantitative data for the bioactivities of δ-

cadinene. No specific quantitative data for the bioactivity of isolated 4-Cadinen-7-ol was found

in the reviewed literature.

Table 1: Anticancer Activity of δ-Cadinene
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Cell Line Assay
IC50 /
Concentration

Effect Reference

OVCAR-3

(Human Ovarian

Cancer)

Sulforhodamine

B (SRB)

10, 20, 50, 75,

100 µM

Dose-dependent

inhibition of cell

proliferation

[1][2]

OVCAR-3

(Human Ovarian

Cancer)

Western Blot 50 µM

PARP cleavage,

indicating

apoptosis

[1][3]

OVCAR-3

(Human Ovarian

Cancer)

Western Blot 50, 100 µM

No detectable

pro-caspase-8

expression

[1][3]

OVCAR-3

(Human Ovarian

Cancer)

Western Blot 50, 100 µM

Significant

increase in

cleaved

caspase-9

expression

[1][3]

MDA-MB-231

(Human Breast

Cancer)

Not specified Not specified

Selective

cytotoxic and

anti-invasive

activity

[4]

Table 2: Antimicrobial Activity of δ-Cadinene
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Microorganism Assay
MIC (Minimum
Inhibitory
Concentration)

Reference

Streptococcus

pneumoniae
Not specified 31.25 µg/mL [5]

Escherichia coli Not specified

0.4 µL/mL (as a major

component of

cedarwood essential

oil)

[6]

Bacillus cereus Not specified

0.4 µL/mL (as a major

component of

cedarwood essential

oil)

[6]

Bacillus subtilis Not specified

0.2 µL/mL (as a major

component of

cedarwood essential

oil)

[6]

Signaling Pathways and Mechanisms of Action
δ-Cadinene: Induction of Apoptosis in Ovarian Cancer
Cells
δ-Cadinene has been shown to induce apoptosis in human ovarian cancer cells (OVCAR-3)

through a caspase-dependent pathway.[1][2][3] Treatment with δ-cadinene leads to the

activation of both initiator caspases (caspase-8 and caspase-9) and executioner caspases,

culminating in the cleavage of poly(ADP-ribose) polymerase (PARP), a key hallmark of

apoptosis.[1][3] This process is characterized by morphological changes such as cell

shrinkage, chromatin condensation, and nuclear membrane rupture.[2]
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Fig. 1: δ-Cadinene induced caspase-dependent apoptosis pathway in OVCAR-3 cells.
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Anti-inflammatory Signaling
While specific studies on the anti-inflammatory signaling pathway of isolated δ-cadinene are

limited, essential oils containing δ-cadinene have been shown to exert anti-inflammatory

effects.[7] These effects are generally attributed to the modulation of key inflammatory

signaling pathways such as the nuclear factor-κB (NF-κB) and mitogen-activated protein kinase

(MAPK) pathways, which regulate the production of pro-inflammatory cytokines.[8][9] Further

research is required to delineate the precise mechanism of δ-cadinene.

Experimental Protocols
Sulforhodamine B (SRB) Assay for Cytotoxicity
The SRB assay is a colorimetric method used to determine cell density, based on the

measurement of cellular protein content.

Workflow:
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Seed cells in 96-well plates

Treat with varying concentrations of δ-cadinene

Incubate for a specified period

Fix cells with trichloroacetic acid (TCA)

Stain with Sulforhodamine B (SRB) dye

Wash with 1% acetic acid to remove unbound dye

Solubilize bound dye with Tris base

Measure absorbance at 510 nm
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Prepare serial dilutions of the test compound

Inoculate with a standardized microbial suspension

Incubate under appropriate conditions

Observe for visible microbial growth

Determine the lowest concentration with no visible growth (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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